Citral

Specification

• Description: Citral appears as a clear yellow colored liquid with a lemon-like odor. Less dense than water and insoluble in water. Toxic by ingestion. Used to make other chemicals.; Geranial, also known as alpha-citral or neral, belongs to the class of organic compounds known as acyclic monoterpenoids. These are monoterpenes that do not contain a cycle. Thus, geranial is considered to be an isoprenoid lipid molecule. Geranial exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Geranial has been primarily detected in saliva. Within the cell, geranial is primarily located in the membrane (predicted from logP) and cytoplasm. Geranial exists in all eukaryotes, ranging from yeast to humans. Geranial can be converted into 2, 3-epoxygerianial. Geranial is a sweet, bitter, and lemon tasting compound that can be found in a number of food items such as sweet bay, sweet marjoram, pepper (spice), and sunflower. This makes geranial a potential biomarker for the consumption of these food products. Geranial is a potentially toxic compound.
• CAS No.: 147060-73-9
• Molecular Formula: C10H16O
• Molecular Weight: 152.23 g/mol
• IUPAC Name: (2E)-3,7-dimethylocta-2,6-dienal
• Standard InChI: InChI=1S/C10H16O/c1-9(2)5-4-6-10(3)7-8-11/h5,7-8H,4,6H2,1-3H3/b10-7+
• Standard InChI Key: WTEVQBCEXWBHNA-JXMROGBWSA-N
• Isomeric SMILES: CC(=CCC/C(=C/C=O)/C)C
• SMILES: CC(=CCCC(=CC=O)C)C
• Canonical SMILES: CC(=CCCC(=CC=O)C)C
• Boiling Point: 444 °F at 760 mm Hg (Decomposes) (NTP, 1992); 229 °C; 226-228 °C
• Colorform: Mobile pale yellow liquid
• Flash Point: 215 °F (NTP, 1992); 195 °F (91 °C) (CLOSED CUP); 82 °C c.c.
• Melting Point: Melting point <-10 °C.